Cas no 57808-64-7 (4-(dimethylamino)-2-methylphenylphosphinic acid)

• Product Name: 4-(dimethylamino)-2-methylphenylphosphinic acid
• CAS No: 57808-64-7
• MF: C₉H₁₃NO₂P
• MW: 198.178783178329
• CID: 377712
• PubChem ID: 6328636
• Update Time: 2025-11-02

4-(dimethylamino)-2-methylphenylphosphinic acid Chemical and Physical Properties

Names and Identifiers

• Phosphinic acid,P-[4-(dimethylamino)-2-methylphenyl]-
• [4-(dimethylamino)-2-methylphenyl]-hydroxy-oxophosphanium
• TOLDIMFOS
• (4-(Dimethylamino)-alpha-tolyl)phosphinic acid
• (4-(Dimethylamino)-o-tolyl)phosphinic acid
• [4-(dimethylamino)-2-methylphenyl](hydroxy)oxophosphonium
• Toldimfos [INN:BAN]
• UNII-5X1442L8IO
• 4-(dimethylamino)-2-methylphenylphosphinic acid
• DTXSID90866652
• Q27262980
• EN300-1275463
• TOLDIMFOS [WHO-DD]
• P-[4-(Dimethylamino)-2-methylphenyl]phosphinic acid
• D08615
• E?-phosphanylium
• NS00125097
• SCHEMBL12791395
• PHOSPHINIC ACID, P-(4-(DIMETHYLAMINO)-2-METHYLPHENYL)-
• Z1198155497
• Phosphijet
• [4-(Dimethylamino)-2-methylphenyl]phosphinic acid
• DTXSID701224436
• AKOS006272849
• CHEMBL2105341
• [4-(Dimethylamino)-2-methylphenyl](hydroxy)oxophosphanium
• TOLDIMFOS [INN]
• 57808-64-7
• [4-(dimethylamino)-2-methylphenyl](hydroxy)oxo-
• Toldimfos (INN)
• 5X1442L8IO
• Phosphijet (TN)

• Inchi： 1S/C9H12NO2P/c1-7-6-8(10(2)3)4-5-9(7)13(11)12/h4-6H,1-3H3/p+1
• InChI Key： RQGQCGAOGULZGB-UHFFFAOYSA-O
• SMILES： [P+](C1C=CC(=CC=1C)N(C)C)(=O)O

Computed Properties

• Exact Mass: 198.06839066g/mol
• Monoisotopic Mass: 198.06839066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-(dimethylamino)-2-methylphenylphosphinic acid

4-(Dimethylamino)-2-methylphenylphosphinic Acid (CAS 57808-64-7): Properties, Applications, and Market Insights

4-(Dimethylamino)-2-methylphenylphosphinic acid (CAS 57808-64-7) is a specialized organophosphorus compound with unique chemical properties that make it valuable in various industrial and research applications. This compound, often referred to as DMAMP phosphinic acid, features a phosphinic acid group attached to a dimethylamino-substituted methylphenyl ring, giving it distinct reactivity and functionality.

The molecular structure of 4-(dimethylamino)-2-methylphenylphosphinic acid contributes to its versatile behavior in chemical reactions. The presence of both phosphinic acid and dimethylamino groups allows this compound to participate in diverse chemical transformations, making it particularly interesting for researchers working on advanced materials and specialty chemicals. Recent studies have highlighted its potential in coordination chemistry, where it can act as an effective ligand for various metal ions.

In the field of material science, 4-(dimethylamino)-2-methylphenylphosphinic acid has shown promise as a building block for functional polymers and surface modification agents. Its ability to form stable complexes with metals has led to investigations into its use in catalysis and nanomaterial synthesis. These applications align with current industry trends focusing on sustainable chemistry and green manufacturing processes.

The pharmaceutical industry has also shown interest in derivatives of CAS 57808-64-7, particularly in drug discovery programs targeting enzyme inhibition. While not a drug itself, the structural features of this compound make it a valuable intermediate in medicinal chemistry research. This connection to drug development makes it relevant to current discussions about precision medicine and targeted therapies.

From a commercial perspective, the market for 4-(dimethylamino)-2-methylphenylphosphinic acid remains niche but growing. Manufacturers are responding to increased demand from research institutions and specialty chemical companies. The compound's pricing and availability are influenced by factors such as raw material costs and synthesis complexity, topics frequently searched by procurement professionals in the chemical industry.

Quality control of DMAMP phosphinic acid typically involves advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. These quality assurance measures ensure the compound meets the stringent requirements of research and industrial applications. The analytical data also provides valuable information for researchers investigating the compound's structure-activity relationships.

Environmental and safety considerations for 4-(dimethylamino)-2-methylphenylphosphinic acid follow standard laboratory chemical protocols. While not classified as hazardous under normal handling conditions, proper personal protective equipment and ventilation are recommended when working with this compound. These safety aspects are particularly important given the current emphasis on laboratory safety standards and chemical handling best practices.

The synthesis of CAS 57808-64-7 typically involves multi-step organic reactions, with recent literature focusing on optimizing yields and reducing byproducts. These process improvements align with the chemical industry's broader goals of atom economy and waste reduction, topics that resonate with environmentally conscious researchers and manufacturers.

Looking to the future, 4-(dimethylamino)-2-methylphenylphosphinic acid may find new applications in emerging technologies such as organic electronics and energy storage materials. Its unique electronic properties, derived from the combination of phosphorus and nitrogen functionalities, make it an interesting candidate for these cutting-edge applications that are currently receiving significant research attention.

For researchers and industry professionals seeking additional information about DMAMP phosphinic acid, technical datasheets and analytical certificates are typically available from reputable suppliers. These documents provide essential details about the compound's physical properties, storage conditions, and handling recommendations, addressing many of the practical questions frequently asked by laboratory personnel.